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Compound of Interest

Compound Name: 4-Chloro-2-methyl-2-butanol

Cat. No.: B021591 Get Quote

Essential Safety and Handling Guide for 4-
Chloro-2-methyl-2-butanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for the handling and

disposal of 4-Chloro-2-methyl-2-butanol (CAS No. 1985-88-2). Adherence to these

procedures is vital for ensuring a safe laboratory environment.

Hazard Identification and Classification
4-Chloro-2-methyl-2-butanol is a chemical compound that requires careful handling due to its

potential health hazards. According to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), this substance is classified as a combustible liquid that is

harmful if swallowed and causes serious eye damage.[1][2][3]

Hazard Classification Category GHS Code

Acute Toxicity, Oral Category 4 H302

Serious Eye Damage/Eye

Irritation
Category 1 H318

Flammable Liquids Category 4 H227
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Personal Protective Equipment (PPE)
Due to the hazardous nature of 4-Chloro-2-methyl-2-butanol, the use of appropriate personal

protective equipment is mandatory to prevent exposure. The following table summarizes the

recommended PPE for handling this substance.

Protection Type Recommended Equipment Specification/Standard

Eye and Face Protection Safety goggles or a face shield
Must conform to EN166 (EU)

or NIOSH (US) standards.[4]

Skin Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended)

Gloves must be inspected prior

to use and comply with EU

Directive 89/686/EEC and the

standard EN 374.[5]

Protective clothing (lab coat or

disposable gown)

Should be worn to prevent skin

contact.

Respiratory Protection
Not typically required with

adequate ventilation

A NIOSH/MSHA approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced.[4]

Safe Handling and Storage Procedures
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood, to minimize

inhalation of vapors.[6]

Avoid contact with skin and eyes.[7] In case of accidental contact, immediately flush the

affected area with plenty of water for at least 15 minutes and seek medical attention.[1][6]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Use non-sparking tools and take precautionary measures against static discharge, as the

substance is a combustible liquid.[7]
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[4]

Store separately from incompatible materials such as strong oxidizing agents.

Disposal Plan
All waste materials, including contaminated PPE and empty containers, must be disposed of in

accordance with local, state, and federal regulations.

Steps for Disposal:

Containment: Collect chemical waste in a designated, properly labeled, and sealed

container.

Labeling: Clearly label the waste container with the chemical name and associated hazards.

Collection: Arrange for pick-up and disposal by a licensed hazardous waste disposal

company.

Decontamination: Decontaminate any surfaces or equipment that have come into contact

with the chemical.

Accidental Release Measures
In the event of a spill or accidental release, follow these procedures:

Evacuate: Immediately evacuate non-essential personnel from the affected area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., sand, earth, vermiculite) to contain the spill.

[8]

Collect: Carefully collect the absorbed material into a suitable container for disposal.
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Personal Protection: Wear the appropriate PPE, including respiratory protection if necessary,

during the cleanup process.[6]

Experimental Workflow for Handling 4-Chloro-2-
methyl-2-butanol

Workflow for Handling 4-Chloro-2-methyl-2-butanol
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-Chloro-2-methyl-2-butanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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